Cas no 2138122-15-1 (3-[Cyclopropyl(cyclopropylmethyl)amino]-4-ethylcyclohexan-1-ol)

• Product Name: 3-[Cyclopropyl(cyclopropylmethyl)amino]-4-ethylcyclohexan-1-ol
• CAS No: 2138122-15-1
• MF: C₁₅H₂₇NO
• MW: 237.380984544754
• CID: 6286263
• PubChem ID: 165787329
• Update Time: 2025-05-22

3-[Cyclopropyl(cyclopropylmethyl)amino]-4-ethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-[cyclopropyl(cyclopropylmethyl)amino]-4-ethylcyclohexan-1-ol
• 2138122-15-1
• EN300-1160221
• 3-[Cyclopropyl(cyclopropylmethyl)amino]-4-ethylcyclohexan-1-ol

• Inchi： 1S/C15H27NO/c1-2-12-5-8-14(17)9-15(12)16(13-6-7-13)10-11-3-4-11/h11-15,17H,2-10H2,1H3
• InChI Key： AYJBVZHADXWCQB-UHFFFAOYSA-N
• SMILES： OC1CCC(CC)C(C1)N(CC1CC1)C1CC1

Computed Properties

• Exact Mass: 237.209264485g/mol
• Monoisotopic Mass: 237.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-[Cyclopropyl(cyclopropylmethyl)amino]-4-ethylcyclohexan-1-ol

3-[Cyclopropyl(cyclopropylmethyl)amino]-4-ethylcyclohexan-1-ol: A Comprehensive Overview

The compound 3-[Cyclopropyl(cyclopropylmethyl)amino]-4-ethylcyclohexan-1-ol, with the CAS number 2138122-15-1, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclohexane ring substituted with an ethyl group and an amino group that is further substituted with cyclopropyl and cyclopropylmethyl groups. The presence of these substituents imparts distinctive chemical properties, making it a subject of interest for researchers exploring novel chemical entities and their applications.

Recent studies have highlighted the potential of this compound in various applications, particularly in drug discovery and material science. Its structure, which combines rigid cyclopropane rings with a flexible cyclohexane backbone, offers a unique balance of rigidity and flexibility, which is advantageous in designing molecules with specific biological activities or mechanical properties. For instance, researchers have investigated its role as a potential lead compound in the development of new pharmaceutical agents targeting specific biological pathways.

The synthesis of 3-[Cyclopropyl(cyclopropylmethyl)amino]-4-ethylcyclohexan-1-ol involves a series of intricate organic reactions, including nucleophilic substitutions, eliminations, and cyclizations. These reactions are carefully optimized to ensure high yields and purity, which are critical for its subsequent applications in research and development. The use of advanced synthetic techniques has also enabled the exploration of various analogs and derivatives, further expanding its utility in chemical research.

In terms of physical properties, this compound exhibits interesting behavior due to the interplay between its rigid cyclopropane moieties and the more flexible cyclohexane ring. For example, studies have shown that it displays moderate solubility in organic solvents, which is beneficial for its use in solution-based reactions or formulations. Additionally, its thermal stability has been evaluated under various conditions, revealing that it can withstand moderate heating without significant degradation, making it suitable for processes requiring thermal stability.

The biological activity of 3-[Cyclopropyl(cyclopropylmethyl)amino]-4-ethylcyclohexan-1-ol has been a focal point of recent research efforts. Preclinical studies have demonstrated that it exhibits selective binding to certain protein targets, suggesting potential applications in therapeutic areas such as oncology or neurodegenerative diseases. Furthermore, its ability to modulate cellular signaling pathways has been explored, providing insights into its potential role as a lead compound for drug development.

In conclusion, 3-[Cyclopropyl(cyclopropylmethyl)amino]-4-ethylcyclohexan-1-ol stands out as a versatile compound with promising applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool for researchers seeking innovative solutions in chemistry and pharmacology.